Cas no 2138199-47-8 (1-Oxa-9-azaspiro[5.5]undecan-4-amine)

• Product Name: 1-Oxa-9-azaspiro[5.5]undecan-4-amine
• CAS No: 2138199-47-8
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 5280156
• Update Time: 2025-06-11

1-Oxa-9-azaspiro[5.5]undecan-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-9-azaspiro[5.5]undecan-4-amine

• Inchi： 1S/C9H18N2O/c10-8-1-6-12-9(7-8)2-4-11-5-3-9/h8,11H,1-7,10H2
• InChI Key： LMOXBLRNJGVBIK-UHFFFAOYSA-N
• SMILES： O1C2(CCNCC2)CC(N)CC1

Additional information on 1-Oxa-9-azaspiro[5.5]undecan-4-amine

Recent Advances in the Study of 1-Oxa-9-azaspiro[5.5]undecan-4-amine (CAS: 2138199-47-8): A Promising Scaffold in Medicinal Chemistry

The compound 1-Oxa-9-azaspiro[5.5]undecan-4-amine (CAS: 2138199-47-8) has recently emerged as a promising scaffold in medicinal chemistry, attracting significant attention due to its unique structural features and potential therapeutic applications. This spirocyclic amine derivative, characterized by its fused oxa-aza ring system, offers a versatile platform for the development of novel bioactive molecules. Recent studies have explored its utility in targeting various disease pathways, particularly in the central nervous system (CNS) and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy as a key intermediate in the synthesis of sigma-1 receptor ligands. The researchers utilized 1-Oxa-9-azaspiro[5.5]undecan-4-amine as a core structure to develop potent and selective sigma-1 receptor modulators, which showed promising results in preclinical models of neuropathic pain and neurodegenerative disorders. The study highlighted the compound's optimal physicochemical properties, including good blood-brain barrier permeability and metabolic stability.

In the field of antimicrobial research, a recent publication in Bioorganic & Medicinal Chemistry Letters (2024) reported the development of novel quinolone derivatives incorporating the 1-Oxa-9-azaspiro[5.5]undecan-4-amine scaffold. These compounds exhibited potent activity against drug-resistant bacterial strains, particularly methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The spirocyclic structure was found to enhance target binding while reducing susceptibility to common resistance mechanisms.

The synthetic accessibility of 1-Oxa-9-azaspiro[5.5]undecan-4-amine has been significantly improved through recent methodological advances. A 2023 paper in Organic Process Research & Development described an efficient, scalable synthesis route starting from commercially available materials, achieving an overall yield of 65% with high purity (>99%). This development has facilitated broader exploration of the scaffold's pharmaceutical potential.

Ongoing research is investigating the application of this scaffold in other therapeutic areas, including as a building block for kinase inhibitors and GPCR modulators. Preliminary results from unpublished studies suggest its potential in developing next-generation antidepressants and anti-inflammatory agents. The compound's unique three-dimensional structure appears to confer favorable binding characteristics to multiple target classes.

In conclusion, 1-Oxa-9-azaspiro[5.5]undecan-4-amine (CAS: 2138199-47-8) represents a valuable scaffold in contemporary drug discovery, with demonstrated applications across multiple therapeutic areas. Its recent prominence in medicinal chemistry literature underscores its potential to contribute to the development of novel therapeutic agents addressing unmet medical needs.